Cas no 400080-47-9 (Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate)

• Product Name: Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate
• CAS No: 400080-47-9
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 5738020
• PubChem ID: 3765349
• Update Time: 2025-06-12

Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1382921
• prop-2-yn-1-yl6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate
• MLS000541473
• AKOS005087704
• 2-propynyl 6-(1H-1,2,4-triazol-1-yl)nicotinate
• Oprea1_602703
• 400080-47-9
• prop-2-ynyl 6-(1,2,4-triazol-1-yl)pyridine-3-carboxylate
• HMS2337C15
• 3G-310S
• SMR000126331
• prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-(1H-1,2,4-triazol-1-yl)-, 2-propyn-1-yl ester
• Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate

• Inchi： 1S/C11H8N4O2/c1-2-5-17-11(16)9-3-4-10(13-6-9)15-8-12-7-14-15/h1,3-4,6-8H,5H2
• InChI Key： VDZNWEWJQUZBDT-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C1=CN=C(C=C1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 228.06472551g/mol
• Monoisotopic Mass: 228.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 449.8±55.0 °C(Predicted)
• pka: 0.98±0.12(Predicted)

Additional information on Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate

Comprehensive Overview of Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate (CAS No. 400080-47-9)

The compound Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate, identified by its CAS No. 400080-47-9, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique combination of a pyridine core, a 1,2,4-triazole moiety, and a propynyl ester group, making it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications due to its structural similarity to known pharmacophores and its ability to interact with various enzymatic targets.

In recent years, the demand for heterocyclic compounds like Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate has surged, driven by their role in drug discovery and crop protection. The 1,2,4-triazole ring, in particular, is a hotspot in pharmaceutical research due to its broad-spectrum bioactivity, including antimicrobial, antifungal, and anti-inflammatory properties. This has led to a spike in searches for "triazole derivatives in drug development" and "pyridine-based agrochemicals," reflecting the growing interest in such compounds.

The synthesis of CAS No. 400080-47-9 typically involves multi-step organic reactions, including condensation and esterification processes. Its propynyl ester group is a reactive handle that allows for further functionalization, making it a valuable building block in combinatorial chemistry. Laboratories focusing on high-throughput screening often seek this compound for fragment-based drug design, as highlighted by trending queries like "click chemistry compatible intermediates" and "pyridine carboxylate applications."

From an industrial perspective, Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate is also explored for its potential in material science. Its conjugated system and polar functional groups make it a candidate for organic electronic materials, aligning with the rising trend of "organic semiconductors" and "small molecule optoelectronics." This dual applicability in life sciences and advanced materials underscores its cross-disciplinary relevance.

Quality control and analytical characterization of CAS No. 400080-47-9 are critical for ensuring its efficacy in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Searches for "analytical methods for heterocyclic esters" and "stability testing of pyridine derivatives" reflect the technical rigor associated with handling this compound.

In summary, Prop-2-yn-1-yl 6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate represents a compelling case study in modern chemical innovation. Its multifaceted applications—spanning pharmaceuticals, agriculture, and materials science—position it as a compound of enduring interest. As research continues to uncover new functionalities, its CAS No. 400080-47-9 will likely remain a focal point in scientific literature and industrial workflows.